Cas no 1373128-13-2 ((3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one)

• Product Name: (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one
• CAS No: 1373128-13-2
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 4510270
• PubChem ID: 70696937
• Update Time: 2025-10-29

(3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 4-(5-hexyn-1-yl)tetrahydro-, (3aS,4S,6aR)-
• (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one
• 1373128-13-2
• BC4
• (3as,4s,6ar)-4-(Hex-5-Yn-1-Yl)tetrahydro-1h-Thieno[3,4-D]imidazol-2(3h)-One
• SCHEMBL14822342
• Q27458318
• biotin acetylene
• BDBM50388933
• CHEMBL2063403

• Inchi： 1S/C11H16N2OS/c1-2-3-4-5-6-9-10-8(7-15-9)12-11(14)13-10/h1,8-10H,3-7H2,(H2,12,13,14)/t8-,9-,10-/m0/s1
• InChI Key： MGFIEEWTLUFGHD-GUBZILKMSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC#C)SC[C@]2([H])N1

Computed Properties

• Exact Mass: 224.09833431Da
• Monoisotopic Mass: 224.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazolidines

Additional information on (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one

Recent Advances in the Study of (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one (CAS: 1373128-13-2)

The compound (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one (CAS: 1373128-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its thienoimidazolone core, combined with the hex-5-yn-1-yl side chain, offers a unique pharmacophore that can interact with various biological targets. Researchers have successfully synthesized this compound using advanced asymmetric synthesis techniques, achieving high enantiomeric purity, which is critical for its biological efficacy.

In vitro and in vivo studies have demonstrated that (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one exhibits promising activity against several disease targets, including inflammatory pathways and oncogenic proteins. Notably, its ability to modulate specific enzyme activities has been linked to potential applications in treating chronic inflammatory diseases and certain types of cancer. These findings are supported by robust experimental data, including X-ray crystallography and NMR spectroscopy, which elucidate the compound's binding modes and interactions with biological macromolecules.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway, with preliminary results indicating favorable bioavailability and metabolic stability. These characteristics make it a strong candidate for further preclinical development. Additionally, recent patent filings suggest growing commercial interest in this molecule, particularly for its application in targeted therapies.

In conclusion, (3aS,4S,6aR)-4-(hex-5-yn-1-yl)-hexahydro-1H-thieno3,4-dimidazol-2-one represents a promising avenue for future research in medicinal chemistry. Its unique structural features and demonstrated biological activity underscore its potential as a lead compound for the development of new therapeutic agents. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be essential to fully realize its clinical potential.